Cas no 1105190-67-7 (2-chloro-3-[(2-fluorophenyl)methoxy]pyridine)

• Product Name: 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine
• CAS No: 1105190-67-7
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• MDL: MFCD11986848
• CID: 4560582
• PubChem ID: 33679096
• Update Time: 2025-10-29

2-chloro-3-[(2-fluorophenyl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine
• 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine

• MDL： MFCD11986848
• Inchi： 1S/C12H9ClFNO/c13-12-11(6-3-7-15-12)16-8-9-4-1-2-5-10(9)14/h1-7H,8H2
• InChI Key： HHMPIMNGDYUZFW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1OCC1=CC=CC=C1F

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 343.0±32.0 °C at 760 mmHg
• Flash Point: 161.2±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-3-[(2-fluorophenyl)methoxy]pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine

Comprehensive Overview of 2-Chloro-3-[(2-Fluorophenyl)methoxy]pyridine (CAS No. 1105190-67-7)

2-Chloro-3-[(2-fluorophenyl)methoxy]pyridine (CAS No. 1105190-67-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure, serves as a key intermediate in the synthesis of various biologically active molecules. Its pyridine core, coupled with a 2-fluorophenylmethoxy substituent, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine has surged due to their pivotal role in developing pharmaceutical intermediates and crop protection agents. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision agriculture. The compound's CAS No. 1105190-67-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics surrounding 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine is its application in small-molecule drug development. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties. Its chloro and fluoro functional groups enhance metabolic stability, a hot topic in medicinal chemistry optimization forums and patent literature.

From a synthetic chemistry perspective, the compound's 1105190-67-7 identifier is often associated with cross-coupling reactions and catalytic transformations. Its structure allows for diverse derivatization, making it a favorite among chemists working on library synthesis for high-throughput screening. Recent publications highlight its use in Suzuki-Miyaura couplings, a technique dominating organic synthesis discussions in 2023.

Environmental and regulatory considerations are also shaping the conversation around 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine. As the chemical industry moves toward green chemistry principles, researchers are exploring solvent-free synthesis routes for this intermediate. Its fluorinated aromatic component aligns with studies on biodegradable fluorochemicals, a trending subtopic in environmental science journals.

The compound's thermal and photochemical stability has sparked interest in material science applications. Patent analyses reveal growing use of 1105190-67-7 in developing organic semiconductors and liquid crystal displays, coinciding with the global push for flexible electronics. This dual applicability in life sciences and advanced materials makes it a standout subject in interdisciplinary research.

Analytical challenges associated with 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine purification have led to innovative chromatography solutions. The fluorophenyl moiety's unique HPLC retention behavior is frequently cited in method development papers, addressing a common pain point in quality control laboratories. These technical discussions rank highly in separation science search queries.

Market analysts note increasing commercialization of CAS 1105190-67-7 by fine chemical suppliers, with purity specifications (>98%) becoming a key differentiator. The compound's appearance in FDA-approved drug synthesis pathways has elevated its strategic importance in the pharmaceutical supply chain, a sector undergoing blockchain-based traceability transformations.

Future research directions for 2-chloro-3-[(2-fluorophenyl)methoxy]pyridine may explore its catalytic asymmetric synthesis potential, responding to the chiral drug market's expansion. Its structural features position it as a candidate for continuous flow chemistry applications, another rapidly growing area in process chemistry optimization.